Cas no 139233-23-1 (Benzamide, N-2-benzothiazolyl-4-ethoxy-)

• Product Name: Benzamide, N-2-benzothiazolyl-4-ethoxy-
• CAS No: 139233-23-1
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 1264192
• PubChem ID: 673613
• Update Time: 2025-04-20

Benzamide, N-2-benzothiazolyl-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-2-benzothiazolyl-4-ethoxy-
• N-(benzo[d]thiazol-2-yl)-4-ethoxybenzamide
• AK-968/11369593
• Z30199811
• N-(1,3-benzothiazol-2-yl)-4-ethoxybenzamide
• Oprea1_411032
• SR-01000478362-1
• 139233-23-1
• SR-01000478362
• STK091320
• Oprea1_301863
• AKOS000578671

• Inchi： 1S/C16H14N2O2S/c1-2-20-12-9-7-11(8-10-12)15(19)18-16-17-13-5-3-4-6-14(13)21-16/h3-10H,2H2,1H3,(H,17,18,19)
• InChI Key： UQAGFMKLHGHQIQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 298.07772
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 51.22